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Compound Name: 2-BROMO-N-BUTYLACETAMIDE

CAS No.: 67056-04-6

Cat. No.: B1310522

Get Quote

Executive Summary: The Scaffold vs. The Probe
In the landscape of covalent inhibitors and alkylating agents, 2-Bromoacetamide (2-BA) and 2-
Bromo-N-butylacetamide (2-BNBA) represent two distinct evolutionary stages of a chemical

warhead.[1]

2-BA functions as the "naked" electrophile—a highly polar, low-molecular-weight scaffold used

primarily as a raw intermediate or a non-selective cysteine capping agent in proteomics.[1] Its

high water solubility and lack of steric bulk make it kinetically fast but biologically promiscuous.

[1]

2-BNBA, conversely, represents a "guided" derivative.[1] The introduction of the

-butyl chain fundamentally alters the physicochemical profile, shifting the molecule from
hydrophilic to lipophilic. This modification is not merely structural; it is functional, enabling
membrane permeation and hydrophobic pocket targeting in enzymes, thereby transitioning the
molecule from a chemical reagent to a bioactive probe candidate.
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Part 1: Physicochemical Divergence
The core difference between these two analytes lies in the balance between the electrophilic

-carbon (the "warhead") and the amide substituent (the "tail").

Table 1: Comparative Physicochemical Profile[1]

Feature
2-Bromoacetamide
(2-BA)

2-Bromo-N-
butylacetamide (2-
BNBA)

Technical
Implication

CAS Number 683-57-8 67056-04-6 Identity verification.[1]

Formula
2-BNBA adds a

lipophilic chain.[1]

Mol. Weight 137.96 g/mol 194.07 g/mol

2-BNBA has

increased steric bulk.

[1]

LogP (Est.) -0.5 (Hydrophilic) ~1.6 (Lipophilic)

Critical: 2-BNBA can

cross lipid bilayers; 2-

BA cannot passively

diffuse efficiently.[1]

State (RT) White Crystalline Solid
Solid or Low-Melting

Solid

Handling

requirements differ.[1]

Solubility
High in

, DMSO

High in DMSO,

Ethanol,

; Low in

Solvent choice for bio-

assays.[1]

Reactivity
High (Exposed

-carbon)

Moderate (Steric

modulation by butyl

group)

2-BNBA may show

higher selectivity.[1]

Part 2: Synthetic Architectures
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To understand the availability and purity profiles of these compounds, one must understand

their genesis. 2-BA is typically synthesized via ammonolysis, whereas 2-BNBA requires

acylation of an amine.

Diagram 1: Synthetic Pathways
The following diagram illustrates the divergent synthesis routes starting from Bromoacetyl

Bromide or Ethyl Bromoacetate.
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(Highly Reactive Electrophile)

Tetrahedral Intermediate

Nucleophilic Attack

Ammonia (NH3) + NH3

n-Butylamine

+ Butylamine

2-Bromoacetamide
(2-BA)
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2-Bromo-N-butylacetamide
(2-BNBA)

Elimination (-HBr)

HBr Byproduct
(Scavenged by Base)

Click to download full resolution via product page

Caption: Divergent synthesis of 2-BA and 2-BNBA via nucleophilic acyl substitution. The choice

of amine determines the final lipophilicity.

Protocol A: Synthesis of 2-Bromo-N-butylacetamide (2-
BNBA)
Note: This protocol is adapted for research-scale synthesis (10-50 mmol scale).[1]

Reagents:

Bromoacetyl bromide (1.0 eq)[1]

n-Butylamine (1.0 eq)[1]

Triethylamine (TEA) or

(1.1 eq, acid scavenger)[1]
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Dichloromethane (DCM) (Anhydrous solvent)[1]

Methodology:

Setup: Flame-dry a round-bottom flask under

atmosphere. Add DCM and n-Butylamine.[1] Cool to 0°C (ice bath) to control the exotherm.

Addition: Add TEA to the solution. Slowly add Bromoacetyl bromide dropwise over 30

minutes. Critical: Rapid addition causes overheating and polymerization.

Reaction: Allow to warm to Room Temperature (RT) and stir for 4 hours. Monitor by TLC

(Hexane:EtOAc).[1]

Workup: Wash the organic layer with 1M HCl (to remove unreacted amine), then saturated

, then Brine.

Isolation: Dry over

, filter, and concentrate in vacuo. Recrystallize from Hexane/EtOAc if necessary.

Part 3: Mechanistic Pharmacology & Reactivity
Both compounds share the same "warhead": the

-bromoacetamide group.[1] This is a classic alkylating motif.

The Mechanism: Cysteine Alkylation (SN2)
The biological activity is driven by the irreversible alkylation of nucleophilic residues, primarily

the thiol (-SH) group of Cysteine.

Nucleophilic Attack: The thiolate anion (

) of the protein attacks the

-carbon.[1]

Transition State: A pentacoordinate transition state forms.[1]
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Leaving Group Departure: The Bromide ion (

) is displaced.[1]

Result: A stable thioether bond is formed, permanently modifying the protein.[1]

The 2-BNBA Difference: While 2-BA reacts with any accessible cysteine, 2-BNBA's butyl group

provides hydrophobic anchoring.[1] It will preferentially partition into hydrophobic pockets of

enzymes or cross bacterial membranes before reacting.[1] This makes 2-BNBA a superior

candidate for intracellular targets or antimicrobial applications where cell wall penetration is

rate-limiting.[1]

Diagram 2: Mechanism of Action (MOA)
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Alkylated Enzyme
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Bromide Ion (Br-)

Leaving Group

Click to download full resolution via product page

Caption: The SN2 alkylation mechanism. The N-butyl group (not shown in reaction center)

facilitates access to hydrophobic active sites.
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Part 4: Applications & Safety Profile
Applications

2-Bromoacetamide (2-BA):

Proteomics: Used to cap cysteine residues after reduction (DTT/TCEP) to prevent

disulfide bond reforming before Mass Spec analysis [1].[1]

Synthesis: A scaffold for building more complex peptidomimetics.[1]

2-Bromo-N-butylacetamide (2-BNBA):

Antimicrobial Research: Investigated as a model for lipophilic alkylating agents.[1] The

butyl chain increases permeability against Gram-negative bacteria compared to 2-BA [2].

[1]

Antifouling:[1][2] Used in experimental coatings to prevent biofilm formation by killing

settling organisms via enzyme inhibition.[1]

Safety & Handling (Critical)
Both compounds are potent alkylating agents.[1]

H314: Causes severe skin burns and eye damage.[1][3]

H317: May cause an allergic skin reaction (Sensitizer).[1]

H301/H302: Toxic/Harmful if swallowed.[1][4]

Protocol: Always handle in a fume hood. Double-glove (Nitrile) is required.[1] In case of skin

contact, wash immediately with PEG-400 or copious water.[1] Neutralize spills with dilute

ammonia or sodium thiosulfate (which reacts rapidly with the alpha-carbon).[1]
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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